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Compound of Interest

Compound Name: Benzylacetone

Cat. No.: B7769796

Essential Safety and Handling Guide for
Benzylacetone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Benzylacetone (also known as 4-phenylbutan-2-one). Adherence
to these guidelines is critical for ensuring laboratory safety and minimizing risk for all
researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Benzylacetone.
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Property Value Source(s)
Molecular Formula C10H120 [1]
Molar Mass 148.20 g/mol [1][2]
Appearance .Cleiar, colorless to pale yellow (]
liquid
Odor Sweet, floral [31[5]
Boiling Point 233.5-235°C [11[3][5]
Melting Point -13°C [1][5]
Flash Point 98-98.3°C [1][5]
Density ~0.98 g/cm? [1][5]
Water Solubility Practically insoluble [11[3]

Vapor Pressure

0.0557 mmHg at 25°C

[1]

Detailed Operational Protocol for Handling

Benzylacetone

This section outlines a step-by-step methodology for the safe handling of Benzylacetone, from

initial preparation through to final disposal.

Personal Protective Equipment (PPE) and Engineering

Controls

Proper PPE is mandatory when handling Benzylacetone to prevent skin and eye contact.

o Eye and Face Protection: Always wear chemical safety goggles or a face shield.[6][7]

Standard safety glasses are not sufficient.
o Skin Protection:

o Gloves: Wear chemical-resistant gloves.[7] Inspect gloves for any signs of degradation or
puncture before use.[8] After handling, use a proper glove removal technique to avoid skin
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contact.[8]
o Lab Coat: A flame-retardant lab coat should be worn to protect against splashes and spills.

e Engineering Controls:

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of vapors.[6][7]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[6]

Safe Handling and Experimental Workflow

e Preparation:
o Designate a specific area for handling Benzylacetone.
o Ensure all necessary PPE is worn correctly before handling the chemical.

o Confirm that all containers are properly labeled and stored in a cool, dry, and well-
ventilated area away from heat sources and direct light.[3][7]

e Handling:

o Avoid direct contact with skin, eyes, and clothing.[6][7]

o Do not eat, drink, or smoke in the handling area.[7]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[7][8]
e Storage:

o Keep the container tightly closed when not in use.[3]

o Store in a dry and well-ventilated place.[8]

Emergency Procedures
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Immediate and appropriate responses to spills or exposure are critical.

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical attention.[8]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice.[8]

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and consult a physician.[8]

 If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[8]

e Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wearing appropriate PPE, contain the spill.
o Absorb the spill using an inert, non-combustible material such as dry sand or earth.[3][9]

o Collect the absorbed material and place it into a suitable, closed container for hazardous
waste disposal.[6][8]

o Do not allow the product to enter drains.[6][8]

Disposal Plan

Proper disposal of Benzylacetone and contaminated materials is crucial to prevent
environmental contamination.

e Chemical Waste:

o Dispose of unused Benzylacetone as hazardous waste.[8]
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o Surplus and non-recyclable solutions should be handled by a licensed disposal company.

[8]

o Contaminated Materials:

o Dispose of used gloves, weighing papers, and other contaminated disposable materials in
a labeled hazardous waste bag.

o Contaminated packaging should be disposed of as unused product.[8]

Workflow for Handling Benzylacetone

The following diagram illustrates the logical workflow for the safe handling of Benzylacetone,
from preparation to final disposal.
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Caption: Logical workflow for the safe handling and disposal of Benzylacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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